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Compound of Interest

Compound Name: Dansylamide

Cat. No.: B1669799 Get Quote

Essential Safety and Handling Guide for
Dansylamide
This guide provides immediate and essential safety, handling, and disposal information for

Dansylamide, tailored for researchers, scientists, and drug development professionals.

Following these procedures is critical for ensuring laboratory safety and maintaining the

integrity of your research.

Physical and Chemical Properties
Dansylamide is a fluorescent dye commonly used in biochemistry to label proteins and other

molecules.[1] A summary of its key quantitative properties is provided below.
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Property Value Source(s)

Molecular Formula C₁₂H₁₄N₂O₂S [2][3]

Molecular Weight 250.32 g/mol [2][4]

Appearance White to off-white solid powder

Melting Point 217 - 221 °C (422.6 - 429.8 °F)

Solubility
Soluble in DMSO (up to 150

mg/mL) and ethanol.

Excitation Wavelength (Ex) ~335-360 nm

Emission Wavelength (Em)
~465-554 nm (highly solvent-

dependent)

Purity ≥97%

Personal Protective Equipment (PPE)
Due to the nature of laboratory work, a comprehensive approach to personal safety is

mandatory. The following PPE must be worn at all times when handling Dansylamide.

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that

meet OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166. A face shield may be required for operations with a significant splash

hazard.

Hand Protection: Disposable nitrile gloves are recommended for short-term protection

against a broad range of chemicals. Always inspect gloves before use and change them

immediately if contact with the chemical occurs or if the glove's integrity is compromised.

Disposable gloves should not be washed or reused.

Body Protection: A laboratory coat must be worn to prevent contamination of personal

clothing. Ensure the coat is buttoned and fits properly. For handling larger quantities or when

there is a risk of splashing, consider chemical-resistant coveralls.

Footwear: Closed-toed shoes that cover the entire foot are required in the laboratory.
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Operational Plans: Handling and Storage
Adherence to proper handling and storage protocols is essential to ensure user safety and

product stability.

Preparation: Before handling, ensure you are in a well-ventilated area.

Avoid Contact: Take care to avoid contact with skin and eyes.

Avoid Inhalation: Do not breathe in the powder, dust, or vapors.

Weighing: When weighing the solid powder, do so carefully to minimize dust generation.

Dissolving: To prepare a stock solution, dissolve Dansylamide in a suitable solvent like

DMSO or ethanol. Sonication or gentle heating to 37°C can aid in dissolution.

Post-Handling: After handling, wash hands and any exposed skin thoroughly. Remove and

wash any contaminated clothing before reuse.

Proper storage is crucial for maintaining Dansylamide's stability.

Solid Form: Store the powder at -20°C in a tightly sealed container, protected from light and

moisture. When stored correctly, it is stable for at least 2-4 years.

Solvent Solutions: Once dissolved, store stock solutions in aliquots to avoid repeated freeze-

thaw cycles.

Store at -80°C for use within 6 months.

Store at -20°C for use within 1 month.

Incompatibilities: Store away from oxidizing agents.

Disposal Plan
Dispose of all chemical waste in accordance with federal, state, and local regulations. Never

dispose of hazardous waste by evaporation, down the sewer, or in the regular trash.
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Waste Dansylamide: Collect unused or unwanted Dansylamide (both solid and solutions) in

a designated, sturdy, leak-proof container. The container must be clearly labeled as

hazardous waste.

Contaminated Materials: Any materials used to clean up a spill, such as paper towels or

absorbents, are classified as hazardous waste. Collect these materials in a sealable, leak-

proof container. All contaminated disposable PPE (e.g., gloves) must also be collected as

hazardous waste.

Empty Containers: Original containers must have their labels defaced before disposal to

prevent misidentification. Empty containers may be considered solid waste, but it is best to

consult your institution's EHS office for specific guidance.

Requesting Pickup: Contact your institution's Environmental Health and Safety (EHS)

department to schedule a pickup for all hazardous waste containers.

Emergency Spill Response Workflow
In the event of a spill, a swift and organized response is critical to ensure the safety of all

laboratory personnel. The following workflow outlines the necessary steps.
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Immediate Actions

Cleanup & Decontamination

Final Steps

1. Secure Area
Alert others and restrict access.

2. Assess Spill
Identify substance and spill size.

3. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

4. Contain Spill
Use absorbent pads to surround the spill.

5. Clean Up
Cover with absorbent material,
collect into a waste container.

6. Decontaminate Area
Clean spill area with appropriate solvent,

followed by soap and water.

7. Dispose of Waste
Seal and label waste container.

Request EHS pickup.

Click to download full resolution via product page

Diagram: Step-by-step workflow for responding to a Dansylamide spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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